Cas no 1261597-73-2 (2-Amino-4-phenyl-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 2-Amino-4-phenyl-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1261597-73-2
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• CID: 1011254
• PubChem ID: 91757271
• Update Time: 2025-05-22

2-Amino-4-phenyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-phenyl-1H-pyrrolo[2,3-b]pyridine
• 4-Phenyl-1H-pyrrolo[2,3-b]pyridin-2-amine
• 1261597-73-2

• MDL： MFCD18415443
• Inchi： 1S/C13H11N3/c14-12-8-11-10(6-7-15-13(11)16-12)9-4-2-1-3-5-9/h1-8H,14H2,(H,15,16)
• InChI Key： GSASOJBUDFZEGF-UHFFFAOYSA-N
• SMILES： N1C(=CC2C1=NC=CC=2C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 209.095297364g/mol
• Monoisotopic Mass: 209.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-Amino-4-phenyl-1H-pyrrolo[2,3-b]pyridine

2-Amino-4-phenyl-1H-pyrrolo[2,3-b]pyridine: A Comprehensive Overview

2-Amino-4-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1261597-73-2) is a heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are known for their unique structural features and versatile applications. The molecule consists of a pyrrole ring fused with a pyridine ring, with an amino group at position 2 and a phenyl group at position 4. These structural elements contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of pyrrolopyridines in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The amino group at position 2 plays a critical role in enhancing the compound's ability to interact with biological targets, such as proteins and enzymes. Additionally, the phenyl group at position 4 introduces aromaticity and hydrophobicity, which are essential for optimizing pharmacokinetic properties such as solubility and bioavailability.

The synthesis of 2-Amino-4-phenyl-1H-pyrrolo[2,3-b]pyridine involves a series of well-established organic reactions, including nucleophilic aromatic substitution and cyclization processes. Researchers have explored various methodologies to improve the efficiency and scalability of its synthesis. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Such advancements underscore the compound's importance in both academic and industrial settings.

In terms of applications, 2-Amino-4-phenyl-1H-pyrrolo[2,3-b]pyridine has shown promise in the field of medicinal chemistry. Its structural versatility allows for modifications that can target specific biological pathways. For example, recent studies have demonstrated its potential as a scaffold for designing inhibitors of cyclin-dependent kinases (CDKs), which are implicated in various cancers. The compound's ability to modulate kinase activity makes it a valuable tool in anti-cancer drug development.

Moreover, pyrrolopyridines like this compound are being investigated for their roles in other therapeutic areas, including inflammation and neurodegenerative diseases. The integration of computational chemistry techniques, such as molecular docking and dynamics simulations, has enabled researchers to better understand the compound's binding interactions with target proteins. These insights are crucial for guiding further optimization efforts and improving therapeutic efficacy.

From an environmental perspective, the synthesis and application of 2-Amino-4-phenyl-1H-pyrrolo[2,3-b]pyridine align with green chemistry principles. Efforts are being made to develop sustainable synthetic routes that minimize waste and energy consumption. For instance, catalytic systems using transition metals or enzymes are being explored to facilitate more efficient transformations.

In conclusion, CAS No. 1261597-73-2, or 2-Amino-4-phenyl-1H-pyrrolo[2,3-b]pyridine, represents a compelling molecule with wide-ranging applications in chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future drug discovery efforts. As research continues to uncover its full potential, this compound is expected to contribute significantly to the development of novel therapeutics and materials.